Cas no 1432794-98-3 (1-(5-fluoropentyl)-1h-indole-3-carboxylic Acid)

• Product Name: 1-(5-fluoropentyl)-1h-indole-3-carboxylic Acid
• CAS No: 1432794-98-3
• MF: C₁₄H₁₆FNO₂
• MW: 249.280747413635
• MDL: MFCD28134508
• CID: 1316891
• Update Time: 2025-07-25

1-(5-fluoropentyl)-1h-indole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoropentyl)-1H-indole-3-carboxylic acid
• 5-fluoro PB-22 3-carboxyindole metabolite
• 5F-PB-223-carboxyindolemetabolite
• 1-(5-fluoropentyl)-1h-indole-3-carboxylic Acid

• MDL： MFCD28134508
• Inchi： 1S/C14H16FNO2/c15-8-4-1-5-9-16-10-12(14(17)18)11-6-2-3-7-13(11)16/h2-3,6-7,10H,1,4-5,8-9H2,(H,17,18)
• InChI Key： DYLIZXRQZRUDLA-UHFFFAOYSA-N
• SMILES： FCCCCCN1C=C(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-(5-fluoropentyl)-1h-indole-3-carboxylic Acid

Introduction to 1-(5-fluoropentyl)-1H-indole-3-carboxylic Acid (CAS No. 1432794-98-3)

1-(5-fluoropentyl)-1H-indole-3-carboxylic acid (CAS No. 1432794-98-3) is a fluorinated indole derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound belongs to the broader class of indole-based molecules, which are well-documented for their involvement in various biological processes and therapeutic applications. The presence of a fluorine substituent at the 5-position of the pentyl chain and a carboxylic acid group at the 3-position of the indole ring imparts distinct chemical and biological characteristics, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid is highly versatile, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological targets. Additionally, the indole core is a scaffold frequently encountered in natural products and bioactive molecules, suggesting potential therapeutic relevance.

In recent years, there has been growing interest in fluorinated indoles as pharmacophores due to their reported efficacy in treating various diseases, including neurological disorders, cancer, and infectious diseases. The specific substitution pattern of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid positions it as a valuable building block for synthesizing novel derivatives with enhanced biological activity. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules designed to interact with specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in modulating neurotransmitter systems. Indole derivatives are known to interact with serotonin receptors, which are implicated in mood regulation, pain perception, and other physiological processes. The fluorine substitution may further enhance these interactions by improving receptor binding affinity or prolonging the compound's duration of action. This makes 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid a candidate for developing treatments targeting conditions such as depression, anxiety, and chronic pain.

Moreover, the compound's structural features make it amenable to further functionalization through various chemical reactions. For instance, the carboxylic acid group can be esterified or amidated to introduce different solubility profiles or bioavailability enhancements. The fluoropentyl side chain can also be modified by introducing additional substituents to explore new pharmacological pathways. Such flexibility underscores the compound's utility as a starting point for generating libraries of analogs for high-throughput screening.

Recent studies have begun to elucidate the mechanistic basis of action for fluorinated indoles. One notable area of investigation has focused on their ability to inhibit enzymes involved in cancer cell proliferation. By binding to specific pockets on target enzymes, these compounds can disrupt signaling pathways that drive tumor growth. The unique combination of substituents in 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid may confer selectivity over other enzymes, reducing off-target effects and improving therapeutic efficacy.

The synthesis of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid has also been optimized to ensure scalability and purity for research purposes. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing costs and increasing availability. This accessibility is crucial for academic and industrial researchers who aim to incorporate this building block into their drug discovery programs.

In conclusion,1-(5-fluoropentyl)-1H-indole-3-carboxylic acid (CAS No. 1432794-98-3) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features, combined with recent findings on its biological activity, make it an attractive candidate for further development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will play an increasingly important role in shaping the future of medicine.